Cas no 2171606-14-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)morpholin-4-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)morpholin-4-yl-5-oxopentanoic acid
• CAS No: 2171606-14-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6448131
• PubChem ID: 165551821
• Update Time: 2025-05-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)morpholin-4-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)morpholin-4-yl-5-oxopentanoic acid
• EN300-1507452
• 2171606-14-5
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[2-(hydroxymethyl)morpholin-4-yl]-5-oxopentanoic acid

• Inchi： 1S/C25H28N2O7/c28-14-16-13-27(11-12-33-16)24(31)22(9-10-23(29)30)26-25(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22,28H,9-15H2,(H,26,32)(H,29,30)
• InChI Key： GPHJMGSHYJKMRS-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CO

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)morpholin-4-yl-5-oxopentanoic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-hydroxymethylmorpholin-4-yl)-5-oxopentanoic Acid: A Comprehensive Overview

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-hydroxymethylmorpholin-4-yl)-5-oxopentanoic Acid (CAS No: 2171606-14-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, often abbreviated as Fmoc-Morpholin-Pentanoic Acid, has garnered attention due to its unique structural features and versatile applications.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a well-known protecting group in peptide synthesis, offering stability during reaction processes. Its presence in this compound suggests its utility in peptide modification and drug delivery systems. Recent studies have highlighted the role of Fmoc derivatives in enhancing the bioavailability of therapeutic agents by shielding sensitive functional groups from premature degradation.

The morpholin ring, a six-membered heterocycle containing an oxygen atom, contributes to the compound's stability and solubility properties. The hydroxymethyl substituent on the morpholine ring introduces hydrophilicity, which is crucial for interactions in aqueous environments. This feature makes the compound a promising candidate for applications in drug design, particularly in targeting hydrophilic biological systems.

The pentanoic acid moiety at the core of the molecule provides a carboxylic acid group, which can participate in various chemical reactions, including esterification and amidation. This functionality enhances the compound's versatility, allowing it to serve as a building block in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Fmoc-Morpholin-Pentanoic Acid through multi-step reactions involving fluorination and cyclization processes. These methods have improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

In terms of biological activity, studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, such as proteases and kinases, which are implicated in various pathological conditions like cancer and inflammatory diseases. Its ability to modulate enzyme activity without causing significant cytotoxicity makes it a valuable lead compound for drug development.

Moreover, the compound's structural flexibility allows for further functionalization, enabling researchers to explore its potential in areas such as imaging agents and biosensors. The integration of Fmoc-Morpholin-Pentanoic Acid into nanoparticles has shown promise in targeted drug delivery systems, where its biocompatibility and controlled release properties are advantageous.

From a materials science perspective, the compound's unique combination of hydrophilic and hydrophobic domains makes it suitable for applications in polymer synthesis and surface modification. Its ability to form self-assembled monolayers has been explored for use in creating advanced materials with tailored properties.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-hydroxymethylmorpholin-4-yl)-5-oxopentanoic Acid (CAS No: 2171606-14-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional diversity position it as a key player in advancing both medicinal and materials research.